Cas no 1803674-50-1 (4-Cyano-2,6-dimethoxy-3-(trifluoromethoxy)pyridine)

• Product Name: 4-Cyano-2,6-dimethoxy-3-(trifluoromethoxy)pyridine
• CAS No: 1803674-50-1
• MF: C₉H₇F₃N₂O₃
• MW: 248.158692598343
• CID: 4801686
• Update Time: 2025-06-11

4-Cyano-2,6-dimethoxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2,6-dimethoxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H7F3N2O3/c1-15-6-3-5(4-13)7(8(14-6)16-2)17-9(10,11)12/h3H,1-2H3
• InChI Key： RJSZZPZPDFVXFU-UHFFFAOYSA-N
• SMILES： FC(OC1C(=NC(=CC=1C#N)OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4

Additional information on 4-Cyano-2,6-dimethoxy-3-(trifluoromethoxy)pyridine

4-Cyano-2,6-dimethoxy-3-(trifluoromethoxy)pyridine (CAS No. 1803674-50-1): A Comprehensive Overview

4-Cyano-2,6-dimethoxy-3-(trifluoromethoxy)pyridine, identified by its CAS number 1803674-50-1, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmaceutical applications.

The structural framework of 4-Cyano-2,6-dimethoxy-3-(trifluoromethoxy)pyridine incorporates several key functional groups, including a cyano group at the 4-position, methoxy groups at the 2- and 6-positions, and a trifluoromethoxy group at the 3-position. These substituents contribute to the compound's unique chemical properties and potential biological interactions. The presence of the cyano group introduces a polar site for hydrogen bonding and possible coordination with metal ions, while the methoxy and trifluoromethoxy groups enhance lipophilicity and electronic effects, respectively.

In recent years, there has been a surge in research focused on developing novel pyridine derivatives for their therapeutic potential. The compound 4-Cyano-2,6-dimethoxy-3-(trifluoromethoxy)pyridine has emerged as a promising candidate in this context. Its structural features make it a versatile scaffold for further chemical modifications, enabling the design of molecules with tailored biological activities.

One of the most compelling aspects of 4-Cyano-2,6-dimethoxy-3-(trifluoromethoxy)pyridine is its potential application in the development of drugs targeting neurological disorders. Pyridine derivatives have shown efficacy in modulating neurotransmitter systems, making them attractive candidates for treating conditions such as Alzheimer's disease, Parkinson's disease, and depression. The specific arrangement of functional groups in this compound may facilitate interactions with key enzymes and receptors involved in these pathways.

Furthermore, the compound's trifluoromethoxy group is particularly noteworthy. This substituent is known to enhance metabolic stability and binding affinity, attributes that are crucial for drug candidates. The electron-withdrawing nature of the trifluoromethyl group can also influence the electronic properties of the molecule, potentially affecting its reactivity and mode of action.

Recent studies have highlighted the role of pyridine derivatives in oncology research. Compounds with similar structural motifs have demonstrated inhibitory effects on various kinases and other enzymes implicated in cancer progression. The cyano group in 4-Cyano-2,6-dimethoxy-3-(trifluoromethoxy)pyridine could serve as a pharmacophore for disrupting critical signaling pathways in tumor cells. This makes it a valuable asset in the quest for novel anticancer agents.

The methoxy groups at positions 2 and 6 contribute to the compound's solubility and bioavailability, which are essential factors for drug development. By enhancing solubility, these groups facilitate efficient absorption and distribution within the body. Additionally, methoxy groups can participate in hydrogen bonding interactions, which are important for binding to biological targets.

In vitro studies have begun to unravel the pharmacological profile of 4-Cyano-2,6-dimethoxy-3-(trifluoromethoxy)pyridine. Initial findings suggest that it exhibits moderate activity against certain bacterial strains, indicating potential applications in antimicrobial therapy. The compound's ability to interact with bacterial enzymes or cell wall components could lead to novel strategies for combating resistant infections.

The synthesis of 4-Cyano-2,6-dimethoxy-3-(trifluoromethoxy)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex pyridine core structure efficiently.

The growing interest in this compound underscores its significance as a building block for future drug discovery efforts. Researchers are exploring various derivatives to enhance its therapeutic efficacy while minimizing potential side effects. Computational modeling and high-throughput screening are being leveraged to identify promising analogs with improved properties.

The future prospects of 4-Cyano-2,6-dimethoxy-3-(trifluoromethoxy)pyridine are vast. As our understanding of biological mechanisms continues to evolve, new opportunities for utilizing this compound will emerge. Its unique structural features make it well-suited for addressing unmet medical needs across multiple therapeutic areas.